(5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 5-[[5-(4-bromophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H8BrNO2S2/c15-9-3-1-8(2-4-9)11-6-5-10(18-11)7-12-13(17)16-14(19)20-12/h1-7H,(H,16,17,19)
• InChI Key: MERSOXJRJWZSND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=S)S3)Br
• Molecular Formula: C14H8BrNO2S2
• DSSTOX Substance ID: DTXSID90385434
• Molecular Weight: 366.3 g/mol
• CAS RN: 35274-39-6

Description

(5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one, also known as BFT or 4-Bromophenylthiofentanyl, is a synthetic opioid analog that has been identified as a potent agonist of the mu-opioid receptor. This compound has been of particular interest to researchers due to its high potency and potential therapeutic applications.

Mechanism of Action

(5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one acts as an agonist of the mu-opioid receptor, binding to and activating this receptor in the brain and spinal cord. This results in the inhibition of pain signaling pathways, leading to analgesia. (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one also has an affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
(5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one has been shown to produce potent analgesia in animal models, with a potency that is several times greater than that of morphine. Additionally, (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one has been shown to produce respiratory depression, which is a common side effect of opioids. (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one has also been shown to produce sedation and hypothermia in animal models.

Advantages and Limitations for Lab Experiments

One advantage of (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one for lab experiments is its high potency, which allows for the use of smaller doses in animal studies. Additionally, (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one has a relatively long duration of action, which may be advantageous for certain experiments. However, (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one also has the potential to produce respiratory depression, which can be a limitation for certain types of experiments.

Future Directions

There are several potential future directions for research on (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one. One area of interest is the development of (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one analogs with improved pharmacological properties, such as reduced respiratory depression. Additionally, researchers may investigate the use of (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one in combination with other drugs for the treatment of pain or opioid addiction. Finally, further studies may be conducted to explore the potential use of (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one in cancer treatment.

Scientific Research Applications

(5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one has been studied extensively in the scientific community due to its potential as a therapeutic agent. Researchers have investigated its use as an analgesic, as well as its potential for use in the treatment of opioid addiction. Additionally, (5Z)-5-{[5-(4-Bromophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential use in cancer treatment due to its ability to induce apoptosis in cancer cells.